molecular formula C12H12BrN3 B8281300 N1-(3-aminophenyl)-4-bromobenzene-1,2-diamine

N1-(3-aminophenyl)-4-bromobenzene-1,2-diamine

Cat. No.: B8281300
M. Wt: 278.15 g/mol
InChI Key: HFTXHSLHZDJTHJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N1-(3-aminophenyl)-4-bromobenzene-1,2-diamine is a useful research compound. Its molecular formula is C12H12BrN3 and its molecular weight is 278.15 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H12BrN3

Molecular Weight

278.15 g/mol

IUPAC Name

1-N-(3-aminophenyl)-4-bromobenzene-1,2-diamine

InChI

InChI=1S/C12H12BrN3/c13-8-4-5-12(11(15)6-8)16-10-3-1-2-9(14)7-10/h1-7,16H,14-15H2

InChI Key

HFTXHSLHZDJTHJ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)NC2=C(C=C(C=C2)Br)N)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of tert-butyl {3-[(4-bromo-2-nitrophenyl)amino]phenyl}carbamate (10.1 g, 24.7 mmol) and tin dichloride (24 g, 120 mmol, Aldrich, Cat. No. 208256) in ethanol (100 mL) was heated at 100° C. overnight. The solution was quenched with 1N NaOH aqueous solution, and then extracted with ethyl acetate twice. The combined organic phases were washed with brine, and dried over MgSO4. After filtration, the filtrate was concentrated under reduced pressure to afford the desired compound (6.8 g, 99%). LCMS (M+H)+: m/z=278.0.
Name
tert-butyl {3-[(4-bromo-2-nitrophenyl)amino]phenyl}carbamate
Quantity
10.1 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step Two
Yield
99%

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